3-Bromo-2,4,6-trimethylbenzaldehyde
Overview
Description
3-Bromo-2,4,6-trimethylbenzaldehyde is a chemical compound with the molecular formula C10H11BrO . It is a clear liquid and is used in various applications .
Molecular Structure Analysis
The molecular structure of 3-Bromo-2,4,6-trimethylbenzaldehyde consists of a benzene ring with three methyl groups, a bromine atom, and an aldehyde group attached . The InChI code for this compound is 1S/C10H11BrO/c1-6-4-7(2)10(11)8(3)9(6)5-12/h4-5H,1-3H3 .Physical And Chemical Properties Analysis
3-Bromo-2,4,6-trimethylbenzaldehyde is a clear liquid with a molecular weight of 227.1 .Scientific Research Applications
Synthesis and Chemical Properties The compound has been synthesized from mesitylene through a series of reactions involving bromination, Grignard reaction, and oxidation, achieving an overall yield of about 64.2% with a purity of 97%. This process underscores its potential in the synthetic chemistry domain for creating complex molecules (Yang Lirong, 2007).
Catalytic Applications Research has also delved into the compound's utility in catalysis. A study introduced a tetra-nuclear macrocyclic Zn(II) complex, synthesized using a derivative of 3-bromo-2,4,6-trimethylbenzaldehyde, which exhibited notable efficiency as a catalyst for the oxidation of benzyl alcohol, demonstrating the compound's relevance in enhancing catalytic processes (L. Wang et al., 2021).
Nonlinear Optical Properties Furthermore, the bromine substitution effect on the structure, reactivity, and optical properties of related benzaldehydes was studied, revealing that bromine enhances the nonlinear third-order susceptibility, suggesting potential applications in nonlinear optical materials (Antônio S. N. Aguiar et al., 2022).
Synthesis of Novel Compounds The compound has served as a precursor in the synthesis of diverse novel compounds with potential biological, medicinal, and material applications. For example, palladium-catalyzed synthesis techniques have been utilized to create 1-aryl-1H-indazoles from 2-bromobenzaldehydes and arylhydrazines, showcasing the compound's versatility in organic synthesis and potential pharmaceutical applications (C. Cho et al., 2004).
Safety and Hazards
This compound is associated with several hazard statements, including H302, H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may be harmful if swallowed . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use personal protective equipment when handling it .
Future Directions
properties
IUPAC Name |
3-bromo-2,4,6-trimethylbenzaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO/c1-6-4-7(2)10(11)8(3)9(6)5-12/h4-5H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHWCNWQBTMHJKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C=O)C)Br)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20454703 | |
Record name | Benzaldehyde, 3-bromo-2,4,6-trimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20454703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2,4,6-trimethylbenzaldehyde | |
CAS RN |
88174-27-0 | |
Record name | Benzaldehyde, 3-bromo-2,4,6-trimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20454703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.